Schiarisanrin D vs. Schiarisanrin C: Cytotoxicity Profile Divergence
In the original isolation study, Schiarisanrin D and Schiarisanrin C were evaluated in parallel for cytotoxic activity against four human tumor cell lines. Schiarisanrin D exhibited no measurable cytotoxicity, whereas Schiarisanrin C showed potent activity with ED50 values ranging from 0.36 to 7.1 μg/mL [1]. This represents a functional divergence of >10-fold in potency across all tested lines.
| Evidence Dimension | Cytotoxicity (ED50) |
|---|---|
| Target Compound Data | Not cytotoxic (no measurable ED50) |
| Comparator Or Baseline | Schiarisanrin C: KB (0.36 μg/mL), COLO-205 (7.1 μg/mL), HEPA (4.9 μg/mL), HELA (5.7 μg/mL) |
| Quantified Difference | >10-fold difference in potency; Schiarisanrin D lacks detectable activity |
| Conditions | In vitro cytotoxicity assay against KB epidermoid carcinoma, COLO-205 colon carcinoma, HEPA hepatoma, and HELA cervix tumor cells |
Why This Matters
For researchers requiring a non-cytotoxic C19 homolignan scaffold for inflammation, metabolism, or other non-oncology studies, Schiarisanrin D offers a critical selectivity advantage over the cytotoxic Schiarisanrin C.
- [1] Kuo, Y. H., et al. (1997). Four New C19 Homolignans, Schiarisanrins A, B, and D and Cytotoxic Schiarisanrin C, from Schizandra arisanensis. The Journal of Organic Chemistry, 62(10), 3242-3245. View Source
